Makisterone C
Makisterone C
Makisterone C is a natural product found in Rhaponticum carthamoides, Sida spinosa, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
19974-41-5
VCID:
VC20750850
InChI:
InChI=1S/C29H48O7/c1-7-16(25(2,3)34)12-24(33)28(6,35)23-9-11-29(36)18-13-20(30)19-14-21(31)22(32)15-26(19,4)17(18)8-10-27(23,29)5/h13,16-17,19,21-24,31-36H,7-12,14-15H2,1-6H3/t16-,17+,19+,21-,22+,23+,24-,26-,27-,28-,29-/m1/s1
SMILES:
CCC(CC(C(C)(C1CCC2(C1(CCC3C2=CC(=O)C4C3(CC(C(C4)O)O)C)C)O)O)O)C(C)(C)O
Molecular Formula:
C29H48O7
Molecular Weight:
508.7 g/mol
Makisterone C
CAS No.: 19974-41-5
Cat. No.: VC20750850
Molecular Formula: C29H48O7
Molecular Weight: 508.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Makisterone C is a natural product found in Rhaponticum carthamoides, Sida spinosa, and other organisms with data available. |
|---|---|
| CAS No. | 19974-41-5 |
| Molecular Formula | C29H48O7 |
| Molecular Weight | 508.7 g/mol |
| IUPAC Name | (2S,3R,5R,9R,10R,13R,14S,17S)-17-[(2R,3R,5R)-5-ethyl-2,3,6-trihydroxy-6-methylheptan-2-yl]-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one |
| Standard InChI | InChI=1S/C29H48O7/c1-7-16(25(2,3)34)12-24(33)28(6,35)23-9-11-29(36)18-13-20(30)19-14-21(31)22(32)15-26(19,4)17(18)8-10-27(23,29)5/h13,16-17,19,21-24,31-36H,7-12,14-15H2,1-6H3/t16-,17+,19+,21-,22+,23+,24-,26-,27-,28-,29-/m1/s1 |
| Standard InChI Key | CIQDSODCPIIBBH-RUVATRSJSA-N |
| Isomeric SMILES | CC[C@H](C[C@H]([C@@](C)([C@H]1CC[C@@]2([C@@]1(CC[C@H]3C2=CC(=O)[C@H]4[C@@]3(C[C@@H]([C@@H](C4)O)O)C)C)O)O)O)C(C)(C)O |
| SMILES | CCC(CC(C(C)(C1CCC2(C1(CCC3C2=CC(=O)C4C3(CC(C(C4)O)O)C)C)O)O)O)C(C)(C)O |
| Canonical SMILES | CCC(CC(C(C)(C1CCC2(C1(CCC3C2=CC(=O)C4C3(CC(C(C4)O)O)C)C)O)O)O)C(C)(C)O |
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